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Compound of Interest

Compound Name: D-Mannonic acid-1,4-lactone

Cat. No.: B118508 Get Quote

An In-Depth Technical Guide to the Core Properties of D-Mannonic acid-1,4-lactone

Introduction
D-Mannonic acid-1,4-lactone, a cyclic ester derived from D-mannose, is a carbohydrate of

significant interest across various scientific and industrial domains, including pharmaceuticals,

biotechnology, and food science.[1][2][3] Its role as a biochemical reagent and an intermediate

in the synthesis of more complex, biologically active molecules necessitates a thorough

understanding of its fundamental properties.[1][4] This document provides a comprehensive

technical overview of the core physicochemical properties, biological activities, and synthesis of

D-Mannonic acid-1,4-lactone, tailored for researchers, scientists, and professionals in drug

development.

General Information
D-Mannonic acid-1,4-lactone, also known as D-mannono-gamma-lactone, is the

intramolecular ester of D-mannonic acid.[1] The formation of this five-membered gamma-

lactone ring occurs through a thermodynamically favorable intramolecular cyclization, where

the hydroxyl group at carbon-4 attacks the carboxyl carbon.[1] The equilibrium between the

open-chain D-mannonic acid and the lactone form is pH-dependent, with the lactone being the

predominant form in neutral to slightly acidic conditions.[1][5]
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Identifier Value Reference(s)

CAS Number 26301-79-1 [1][6][7]

IUPAC Name

(3S,4R,5R)-5-[(1R)-1,2-

dihydroxyethyl]-3,4-

dihydroxyoxolan-2-one

[1][7][8]

Molecular Formula C₆H₁₀O₆ [1][6][7]

Synonyms

D-Mannono-γ-lactone,

Mannonic acid 1,4-lactone,

(D)-isomer of mannonic acid

1,4-lactone

[1][9]

Physicochemical Properties
The physical and chemical characteristics of D-Mannonic acid-1,4-lactone are crucial for its

handling, formulation, and application in research and development. It typically appears as a

white crystalline solid or powder.[2][3][8]

Physical Properties
A summary of the key physical properties is presented in the table below. Note that some

values may vary slightly between different suppliers and measurement conditions.
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Property Value Reference(s)

Molecular Weight 178.14 g/mol [1][6][7]

Melting Point 150-153 °C [6][8]

Appearance White Crystalline Solid/Powder [2][8]

Solubility

Soluble in Water and DMSO.

[8] Described as having "within

almost transparency" solubility

in H₂O.[9]

Optical Rotation
[a]²⁰D = +50° to +54° (c=3 in

H₂O)
[2]

Chemical Properties
Property Value / Description Reference(s)

Stability

Stable under dry conditions.

[10] Readily hydrolyzes in the

presence of water or acid to

form D-mannonic acid.[3][10]

Recommended storage is at

room temperature or between

10°C - 25°C, protected from

light and under an inert gas

like nitrogen.[2][6]

Reactivity

Hydrolysis: The lactone ring

can be opened via hydrolysis

to yield D-mannonic acid.[1]

Reduction: Can be reduced to

D-mannitol using agents like

sodium borohydride.[1]

Oxidation: Can be further

oxidized to produce mannonic

acid.[11]

XLogP3 -2.0 [7][9]
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Biological Activity and Applications
D-Mannonic acid-1,4-lactone exhibits several biological activities and has applications in

various fields.

Enzyme Inhibition: It is known to be an inhibitor of the enzyme β-galactosidase from

Escherichia coli.[1][12] This inhibitory action is attributed to its structural similarity to the

enzyme's substrate, allowing it to bind to the active site.[13]

Carbohydrate Chemistry: It serves as a valuable starting material for the synthesis of more

complex carbohydrates and for studying carbohydrate-protein interactions.[1]

Metabolic Pathways: As a derivative of D-mannose, it is involved in carbohydrate

metabolism.[1] While not a direct intermediate, mannose derivatives are central to the

biosynthesis of ascorbic acid (Vitamin C) in plants.

Prebiotic Effects: Some studies suggest it may act as a substrate for beneficial gut

microbiota.[1][10]

Antioxidant Activity: Compounds derived from D-mannono-1,4-lactone have shown potential

in scavenging free radicals.[1]

Industrial Applications: It has been explored for use in the food industry as a sweetener or

flavor enhancer, in pharmaceuticals as a stabilizer or excipient, and in cosmetics for its

moisturizing properties.[1][2]

Experimental Protocols
Detailed, standardized protocols for many experiments involving D-Mannonic acid-1,4-lactone
are not always explicitly published. However, established methodologies can be adapted.

Synthesis of D-Mannonic acid-1,4-lactone via Oxidation
of D-Mannose
This protocol is based on the classical method of oxidizing D-mannose using bromine water.[1]

[11]
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Objective: To synthesize D-Mannonic acid-1,4-lactone from D-mannose.

Materials:

D-mannose

Bromine water (Br₂/H₂O)

Sodium bicarbonate (NaHCO₃) or other suitable base for pH control

Deionized water

Reaction vessel with stirring capability

pH meter

Heating mantle or water bath

Procedure:

Dissolve D-mannose in deionized water in the reaction vessel.

Slowly add bromine water to the D-mannose solution while stirring continuously. The reaction

is an oxidation of the aldehyde group of D-mannose to a carboxylic acid.

Maintain the reaction mixture at a controlled pH, typically acidic (pH 2-3), by carefully adding

a base like sodium bicarbonate to neutralize the HBr formed during the reaction.[11]

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or HPLC).

Once the oxidation to D-mannonic acid is complete, the solution is heated (e.g., 60-80°C) to

promote the intramolecular cyclization (lactonization) to form D-Mannonic acid-1,4-lactone.

[11]

The product can then be isolated and purified from the reaction mixture, typically through

crystallization.

Stability Analysis by HPLC
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This protocol outlines a general procedure to evaluate the stability of D-Mannonic acid-1,4-
lactone in aqueous solutions at different pH values by monitoring its hydrolysis.[3]

Objective: To determine the rate of hydrolysis of D-Mannonic acid-1,4-lactone at various pH

values.

Materials:

D-Mannonic acid-1,4-lactone

Aqueous buffers of desired pH values (e.g., 3, 5, 7, 9)

Thermostatically controlled incubator or water bath

HPLC system with a suitable column (e.g., C18) and detector (e.g., Refractive Index or UV)

Volumetric flasks, pipettes, and autosampler vials

Procedure:

Prepare a stock solution of D-Mannonic acid-1,4-lactone in deionized water.

Prepare reaction solutions by diluting the stock solution into the different pH buffers to a

known initial concentration.

Incubate the reaction solutions at a constant temperature (e.g., 25°C or 37°C).

At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each

solution.

Immediately analyze the concentration of the remaining D-Mannonic acid-1,4-lactone in

each sample using a validated, stability-indicating HPLC method. The method must be able

to resolve the lactone from its hydrolysis product, D-mannonic acid.[3]

Plot the concentration of D-Mannonic acid-1,4-lactone versus time for each pH to

determine the hydrolysis kinetics.

Visualizations
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Synthesis and Hydrolysis
The following diagrams illustrate the chemical synthesis of D-Mannonic acid-1,4-lactone from

D-mannose and its pH-dependent equilibrium with D-mannonic acid.

Synthesis

pH-Dependent Equilibrium

D-Mannose D-Mannonic Acid

  Oxidation
(e.g., Br₂/H₂O) D-Mannonic acid-1,4-lactone

 Intramolecular
 Cyclization (Heat)

D-Mannonic acid-1,4-lactone D-Mannonic Acid

 Hydrolysis / Lactonization 
(H₂O, pH dependent)

Click to download full resolution via product page

Synthesis from D-Mannose and its aqueous equilibrium.

Experimental Workflow for Stability Analysis
This diagram outlines the key steps in determining the stability of D-Mannonic acid-1,4-
lactone via HPLC analysis.
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Analyze via HPLC
(Quantify remaining lactone)

Plot Concentration vs. Time

Determine Hydrolysis Rate
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Workflow for HPLC-based stability analysis.

Role in Ascorbic Acid Precursor Pathway
D-mannose derivatives are crucial precursors in the biosynthesis of L-ascorbic acid (Vitamin C)

in plants. This simplified diagram illustrates the central role of mannose in this pathway.

Simplified plant ascorbic acid biosynthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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